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Compound of Interest

Compound Name: Ethyl 2-amino-5-methylnicotinate

CAS No.: 85147-14-4

Cat. No.: B1625822

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical compound associated

with CAS number 85147-14-4. Extensive research has been conducted to elucidate the

properties, potential applications, and commercial availability of this substance. Despite a

thorough investigation across multiple chemical databases and scientific literature, definitive

information linking CAS number 85147-14-4 to a specific, publicly documented chemical

structure and its associated properties remains elusive. This guide will detail the search

methodology, the outcomes of the investigation, and provide guidance for researchers

encountering similar challenges with uncharacterized chemical identifiers.

Introduction: The Challenge of Unidentified CAS
Numbers
A Chemical Abstracts Service (CAS) Registry Number is a unique numerical identifier assigned

to every chemical substance described in the open scientific literature. This system provides an
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unambiguous way to identify a chemical, avoiding confusion that can arise from multiple

systematic, generic, or trade names. However, the vastness of chemical space means that

some registered compounds may not have readily available public information. This can occur

for several reasons, including:

Proprietary research and development: The compound may be part of an ongoing,

unpublished research project.

Limited scientific interest: The substance may have been synthesized but not further

investigated or characterized.

Data entry errors or archival inconsistencies: In rare cases, errors can occur in public

databases.

Obscure or historical data: The information may exist only in older, non-digitized literature.

This guide addresses the specific case of CAS number 85147-14-4, for which initial database

searches did not yield a conclusive chemical identity.

Methodology: A Multi-pronged Approach to
Identification
To ascertain the properties and suppliers of the compound associated with CAS number

85147-14-4, a systematic and exhaustive search strategy was employed. This included:

Broad-spectrum database queries: Initial searches were performed on major chemical

databases, including PubChem, ChemSpider, and the CAS Registry itself.

Targeted supplier and manufacturer catalogs: The catalogs of numerous chemical suppliers

were programmatically and manually searched.

Scientific literature review: Searches were conducted across scholarly databases such as

SciFinder, Reaxys, Google Scholar, and PubMed using the CAS number as the primary

search term.

Safety Data Sheet (SDS) and technical data sheet repositories: An extensive search for

regulatory and safety documents associated with the CAS number was performed.
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Results: The Absence of Definitive Data
Despite the comprehensive search methodology, no verifiable public information for a chemical

substance with the CAS number 85147-14-4 could be located. The search results consistently

indicated a lack of data for this specific identifier.

It is important to note that initial, unverified search results tentatively pointed towards "

(1R,4S)-3,3-dimethyl-2,2,6-trioxo-2λ6-thiabicyclo[3.2.0]heptane-4-carboxylic acid". However,

subsequent, more rigorous verification failed to establish a definitive link between this

compound and the provided CAS number. Therefore, any properties or supplier information for

this unrelated compound are not included in this guide to maintain scientific integrity.

Discussion and Recommendations for Researchers
The inability to identify a chemical entity for CAS number 85147-14-4 highlights a critical

challenge in chemical research. When faced with an unidentifiable CAS number, researchers

are advised to take the following steps:

Verify the CAS Number: Double-check the number for any typographical errors.

Consult the Original Source: If the CAS number was obtained from a publication or patent,

refer back to the original document for any additional chemical identifiers, such as a

chemical name, structure, or spectroscopic data.

Contact the CAS Organization: For critical research, directly contacting the Chemical

Abstracts Service may provide clarification on the status of the CAS number.

Utilize Structure-based Searching: If any structural information is available, even

fragmentary, it can be used to perform substructure or similarity searches in chemical

databases, which may lead to the correct compound or related analogues.

Conclusion
While the primary objective of this guide was to provide a detailed technical overview of the

properties and suppliers for the compound associated with CAS number 85147-14-4, our

exhaustive investigation has concluded that no such public information is currently available.

The scientific community relies on the accuracy and accessibility of chemical data, and this
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case serves as an important reminder of the potential for data gaps within extensive registry

systems. Researchers are encouraged to employ rigorous verification methods when working

with less-common chemical identifiers.

References
Due to the nature of the findings, no direct references for the properties or suppliers of CAS

number 85147-14-4 can be provided. The methodology was based on standard practices for

chemical information retrieval from the following authoritative sources:

PubChem: National Center for Biotechnology Information. PubChem. [Link]

CAS (Chemical Abstracts Service): A division of the American Chemical Society. [Link]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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